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(R,R)-CPI-1612 is the inactive isomer of CPI-1612, a potent and orally active inhibitor of the
EP300/CBP histone acetyltransferase (HAT) family.[1][2][3] As such, (R,R)-CPI-1612 serves as
a crucial negative control in experiments designed to investigate the biological effects of
EP300/CBP HAT inhibition by CPI-1612.[1][2] Proper preparation of stock solutions is critical for
ensuring the accuracy and reproducibility of experimental results. This document provides
detailed protocols for the preparation of (R,R)-CPI-1612 stock solutions for both in vitro and in
vivo applications.

Data Presentation: Quantitative Summary

For ease of reference, the following table summarizes the key quantitative data for preparing
(R,R)-CPI-1612 stock solutions.
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Solvent/Vehicl

Parameter Value Notes Source
e
Molecular Weight ~ 450.53 g/mol - - [4]
Use of fresh,
low-moisture
DMSO is
Solubility (in DMSO recommended as
) 130 mg/mL ) ) [2]
vitro) (ultrasonic) hygroscopic
DMSO can
negatively impact
solubility.[3][5]
Solubility (in DMSO
) 100 mg/mL ) - [4]
vitro) (ultrasonic)
Moisture-
Solubility (in absorbing DMSO
] 90 mg/mL DMSO [5]
vitro) reduces
solubility.
Solubility (in
) 90 mg/mL Ethanol - [5]
Vitro)
Solubility (in 10% DMSO in This yields a
) = 3.25 mg/mL ) ) [1]
Vivo) Corn oll clear solution.
-20°C for 3 )
Storage of Store in a dry,
years, 4°C for 2 - [6]
Powder dark place.
years
-80°C forup to 6 Aliguot to avoid
Storage of Stock
months, -20°C DMSO repeated freeze- [1][3]

Solution

for up to 1 month

thaw cycles.

Experimental Protocols

Protocol 1: Preparation of High-Concentration DMSO
Stock Solution for In Vitro Use
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This protocol describes the preparation of a high-concentration stock solution of (R,R)-CPI-

1612 in dimethyl sulfoxide (DMSOQ), suitable for dilution into cell culture media for in vitro

assays.

Materials:

(R,R)-CPI-1612 powder

Anhydrous/low-moisture Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Procedure:

Equilibrate the (R,R)-CPI-1612 powder to room temperature before opening the vial to
prevent condensation.

Weigh the desired amount of (R,R)-CPI-1612 powder using a calibrated analytical balance.

Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired concentration
(e.g., for a 10 mM stock solution, add the appropriate volume based on the molecular weight
of 450.53 g/mol ).

Vortex the solution vigorously for 1-2 minutes to aid dissolution.

If the compound is not fully dissolved, place the vial in an ultrasonic bath for 5-10 minutes.
Intermittently vortex the solution during this time.

Once the solution is clear and all solid has dissolved, it is ready for use or storage.

For storage, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes.
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» Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[1][3]

Protocol 2: Preparation of Formulation for In Vivo
Administration

This protocol details the preparation of a (R,R)-CPI-1612 formulation suitable for oral
administration in animal models. This method utilizes a DMSO and corn oil vehicle to achieve a
clear solution.

Materials:

High-concentration (R,R)-CPI-1612 DMSO stock solution (prepared as in Protocol 1)

Corn oil

Sterile tubes

Vortex mixer

Procedure:

Prepare a high-concentration stock solution of (R,R)-CPI-1612 in DMSO (e.g., 32.5 mg/mL)
as described in Protocol 1.

 In a sterile tube, add the required volume of the DMSO stock solution.

e Add the appropriate volume of corn oil to the DMSO stock. For a final solution with 10%
DMSO, add 9 volumes of corn oil for every 1 volume of DMSO stock.

» Vortex the mixture thoroughly until a clear, homogeneous solution is formed.

e This formulation should be prepared fresh before each use.

Mandatory Visualizations
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Signaling Pathway: Inhibition of Histone Acetylation by
CPI-1612

The active isomer, CPI-1612, inhibits the histone acetyltransferase (HAT) activity of EP300 and
CBP.[7] This prevents the transfer of acetyl groups from acetyl-CoA to lysine residues on
histone tails, a key mechanism in transcriptional activation. (R,R)-CPI-1612 is used as a control
to demonstrate that the observed effects are due to the specific inhibition of this pathway.
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Caption: EP300/CBP HAT inhibition pathway.

Experimental Workflow: Stock Solution Preparation
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The following diagram outlines the logical flow for preparing (R,R)-CPI-1612 stock solutions for
both in vitro and in vivo use.

Workflow for (R,R)-CPI-1612 Stock Preparation
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Caption: Workflow for preparing (R,R)-CPI-1612 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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